Cas no 1806289-84-8 (Methyl 5-(bromomethyl)-2-hydrazinylbenzoate)

• Product Name: Methyl 5-(bromomethyl)-2-hydrazinylbenzoate
• CAS No: 1806289-84-8
• MF: C₉H₁₁BrN₂O₂
• MW: 259.099841356277
• CID: 4949588
• Update Time: 2025-05-24

Methyl 5-(bromomethyl)-2-hydrazinylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(bromomethyl)-2-hydrazinylbenzoate

• Inchi： 1S/C9H11BrN2O2/c1-14-9(13)7-4-6(5-10)2-3-8(7)12-11/h2-4,12H,5,11H2,1H3
• InChI Key： DEVQHIBLQBAVCL-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=C(C(=O)OC)C=1)NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• XLogP3: 2.1
• Topological Polar Surface Area: 64.4

Additional information on Methyl 5-(bromomethyl)-2-hydrazinylbenzoate

Methyl 5-(bromomethyl)-2-hydrazinylbenzoate (CAS No. 1806289-84-8): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 5-(bromomethyl)-2-hydrazinylbenzoate, identified by its CAS number 1806289-84-8, is a significant compound in the realm of pharmaceutical chemistry. This molecule, featuring a bromomethyl substituent and a hydrazinyl group on a benzoate backbone, has garnered attention due to its versatile reactivity and potential applications in drug development. The strategic placement of these functional groups makes it a valuable intermediate for constructing complex molecular architectures, particularly in the synthesis of bioactive molecules.

The hydrazinyl moiety in Methyl 5-(bromomethyl)-2-hydrazinylbenzoate is particularly noteworthy for its ability to participate in various chemical transformations. Hydrazine-based compounds are well-documented for their role in forming Schiff bases, which are crucial in the development of antimicrobial and anti-inflammatory agents. The bromomethyl group, on the other hand, offers a reactive site for nucleophilic substitution reactions, enabling the introduction of diverse functional groups such as amines and alcohols. This dual functionality makes the compound an indispensable tool for medicinal chemists seeking to develop novel therapeutic entities.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. Methyl 5-(bromomethyl)-2-hydrazinylbenzoate has emerged as a key intermediate in the synthesis of inhibitors targeting enzymes involved in cancer metabolism. For instance, studies have demonstrated its utility in constructing analogs of poly(ADP-ribose) polymerase (PARP) inhibitors, which have shown promise in treating BRCA-mutated cancers. The ability to modify both the bromomethyl and hydrazinyl groups allows for fine-tuning of binding affinity and selectivity, crucial factors in drug design.

The benzoate core of Methyl 5-(bromomethyl)-2-hydrazinylbenzoate also contributes to its pharmaceutical relevance. Benzoic acid derivatives are extensively studied for their pharmacological properties, including anti-inflammatory, analgesic, and anticonvulsant effects. By incorporating additional functional groups into this scaffold, researchers can exploit these properties while introducing new mechanisms of action. This flexibility has led to the exploration of Methyl 5-(bromomethyl)-2-hydrazinylbenzoate in the synthesis of novel anti-inflammatory agents that target cyclooxygenase (COX) enzymes and other inflammatory pathways.

Advances in synthetic methodologies have further enhanced the utility of Methyl 5-(bromomethyl)-2-hydrazinylbenzoate. Modern techniques such as palladium-catalyzed cross-coupling reactions have enabled the efficient introduction of aryl and heteroaryl groups at the bromomethyl position, expanding the scope of possible derivatives. Additionally, transition-metal-catalyzed hydride transfers have been employed to modify the electronic properties of the benzoate ring, influencing reactivity and biological activity. These advancements have not only streamlined synthetic routes but also opened new avenues for structural diversification.

The growing interest in kinase inhibitors has also positioned Methyl 5-(bromomethyl)-2-hydrazinylbenzoate as a valuable building block. Kinases play critical roles in cell signaling pathways associated with various diseases, including cancer and inflammatory disorders. By leveraging the reactivity of the bromomethyl group, researchers can construct kinase inhibitors that target specific tyrosine or serine/threonine kinases. The incorporation of additional pharmacophores into this scaffold allows for precise modulation of inhibitor potency and selectivity.

In conclusion, Methyl 5-(bromomethyl)-2-hydrazinylbenzoate (CAS No. 1806289-84-8) is a multifaceted compound with significant implications in pharmaceutical research and development. Its unique combination of functional groups enables diverse chemical transformations, making it an essential intermediate for synthesizing bioactive molecules targeting various disease pathways. As research continues to uncover new therapeutic applications, this compound is poised to remain at the forefront of drug discovery efforts.